Cas no 42836-65-7 (methyl 2,2-dimethylcyclobutane-1-carboxylate)

• Product Name: methyl 2,2-dimethylcyclobutane-1-carboxylate
• CAS No: 42836-65-7
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 2827394
• PubChem ID: 557456
• Update Time: 2025-09-24

methyl 2,2-dimethylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2,2-dimethylcyclobutane-1-carboxylate
• KKVSGHZMXLVWMC-UHFFFAOYSA-N
• DTXCID30290715
• Cyclobutanecarboxylic acid, 2,2-dimethyl-, methyl ester
• 42836-65-7
• SCHEMBL18211321
• methyl2,2-dimethylcyclobutane-1-carboxylate
• Methyl 2,2-dimethylcyclobutanecarboxylate #
• DTXSID90339634

• Inchi： 1S/C8H14O2/c1-8(2)5-4-6(8)7(9)10-3/h6H,4-5H2,1-3H3
• InChI Key： KKVSGHZMXLVWMC-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC1(C)C)=O

Computed Properties

• Exact Mass: 142.099379685Da
• Monoisotopic Mass: 142.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2,2-dimethylcyclobutane-1-carboxylate

Recent Advances in the Study of Methyl 2,2-Dimethylcyclobutane-1-carboxylate (CAS: 42836-65-7) in Chemical Biology and Pharmaceutical Research

Methyl 2,2-dimethylcyclobutane-1-carboxylate (CAS: 42836-65-7) is a cyclobutane derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane ring structure, has been explored for its role in drug design, synthesis of bioactive molecules, and as a building block in medicinal chemistry. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and biological activities of methyl 2,2-dimethylcyclobutane-1-carboxylate. The researchers utilized a combination of computational modeling and experimental synthesis to optimize the production of this compound, achieving a high yield and purity. The study further explored its potential as a precursor for the synthesis of cyclobutane-based inhibitors targeting specific enzymes involved in inflammatory pathways. The results demonstrated promising inhibitory activity, suggesting its potential as a lead compound for anti-inflammatory drug development.

In another recent study, methyl 2,2-dimethylcyclobutane-1-carboxylate was evaluated for its antimicrobial properties. Researchers synthesized a series of derivatives and tested their efficacy against a panel of bacterial and fungal strains. The findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that certain derivatives exhibited potent activity against drug-resistant pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). This underscores the compound's potential in addressing the growing challenge of antimicrobial resistance.

Additionally, the compound's role in anticancer research has been a focal point of recent investigations. A 2024 study in European Journal of Medicinal Chemistry explored the mechanism of action of methyl 2,2-dimethylcyclobutane-1-carboxylate derivatives in inducing apoptosis in cancer cells. The researchers identified specific structural modifications that enhanced the compound's selectivity and potency against cancer cell lines while minimizing toxicity to normal cells. These findings provide a foundation for further development of cyclobutane-based anticancer agents.

Despite these advancements, challenges remain in the large-scale synthesis and clinical translation of methyl 2,2-dimethylcyclobutane-1-carboxylate derivatives. Future research directions may include optimizing synthetic routes, improving bioavailability, and conducting preclinical studies to evaluate safety and efficacy. The compound's versatility and promising biological activities position it as a valuable candidate for continued exploration in drug discovery and development.